Cas no 2850-92-2 (3,4-Pyridinediamine,5-bromo-N4-(2-phenylethyl)-, hydrochloride (1:1))

• Product Name: 3,4-Pyridinediamine,5-bromo-N4-(2-phenylethyl)-, hydrochloride (1:1)
• CAS No: 2850-92-2
• MF: C₁₃H₁₅BrClN₃
• MW: 328.63530087471
• CID: 257728
• PubChem ID: 24190383
• Update Time: 2025-04-19

3,4-Pyridinediamine,5-bromo-N4-(2-phenylethyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 3,4-Pyridinediamine,5-bromo-N4-(2-phenylethyl)-, hydrochloride (1:1)
• 5-bromo-4-N-(2-phenylethyl)pyridine-3,4-diamine,hydrochloride
• NSC107355
• NSC-107355
• DTXSID90637829
• 5-Bromo-N~4~-(2-phenylethyl)pyridine-3,4-diamine--hydrogen chloride (1/1)
• 2850-92-2

• Inchi： 1S/C13H14BrN3.ClH/c14-11-8-16-9-12(15)13(11)17-7-6-10-4-2-1-3-5-10;/h1-5,8-9H,6-7,15H2,(H,16,17);1H
• InChI Key： LSIODUIOJTZXTB-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1NCCC1C=CC=CC=1)N.Cl

Computed Properties

• Exact Mass: 291.03722
• Monoisotopic Mass: 327.01379g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 219
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.9Ų

Experimental Properties

• PSA: 50.94
• LogP: 4.53710